Cas no 2803354-21-2 (2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate)

• Product Name: 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate
• CAS No: 2803354-21-2
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5854630
• Update Time: 2025-07-10

2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate

• Inchi： 1S/C22H21NO4/c1-12-17-10-19(20(17)21(24)25)23(12)22(26)27-11-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-9,12,17-20H,10-11H2,1H3,(H,24,25)/t12-,17-,19-,20+/m1/s1
• InChI Key： CJVUAHKVFPBEPC-OBGLBDJTSA-N
• SMILES： C([C@H]1[C@@]2([H])[C@H](N([C@]1([H])C2)C(=O)OCC1C2=CC=CC=C2C2=CC=CC=C12)C)(=O)O

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.7±33.0 °C(Predicted)
• pka: 4.39±0.40(Predicted)

Additional information on 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate

Introduction to 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate (CAS No. 2803354-21-2)

2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate, identified by its CAS number 2803354-21-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and structural complexity, which makes it a promising candidate for various biochemical applications.

The molecular structure of this compound features a fluorene moiety linked to a bicyclic azabutane backbone. The presence of multiple stereocenters, specifically at the (1R,3R,4S,5S) positions, contributes to its unique chiral properties. These stereochemical features are crucial for its biological activity and have been extensively studied in the context of drug design and development.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with complex stereochemistry due to their potential to exhibit higher selectivity and efficacy compared to simpler analogs. The fluorene group in this compound not only enhances its solubility and bioavailability but also serves as a versatile handle for further chemical modifications. This has made it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate is its potential application in the development of central nervous system (CNS) therapeutics. The bicyclic azabutane core is known to mimic natural amino acids and peptides, which are critical for neurotransmitter function. By incorporating this motif into a pharmacophore, researchers aim to develop compounds that can interact with specific CNS targets with high precision.

Recent studies have highlighted the importance of stereochemistry in CNS drug discovery. Compounds with well-defined chiral centers often exhibit improved pharmacokinetic profiles and reduced side effects. The (1R,3R,4S,5S)-configuration of this molecule has been carefully optimized to maximize its biological activity while minimizing potential toxicity. This level of structural control is essential for developing drugs that can safely cross the blood-brain barrier and exert their therapeutic effects.

The fluorene group in this compound also plays a critical role in its interaction with biological targets. Fluorene derivatives are known for their ability to bind to proteins and enzymes with high affinity. This property has been exploited in the design of probes for biochemical assays and in the development of fluorescent markers for cellular imaging. The combination of the bicyclic azabutane core and the fluorene moiety makes this compound a multifunctional tool for both therapeutic and diagnostic applications.

In addition to its potential in CNS drug development, 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate has shown promise in other therapeutic areas as well. For instance, its structural features make it a suitable candidate for developing inhibitors of enzymes involved in inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders, making such inhibitors highly sought after.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration at key stages of the synthesis. These methods not only improve efficiency but also enhance scalability for industrial production.

From a computational chemistry perspective, 2-(9H-Fluoren-9-ylmethyl) (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. Such information is crucial for optimizing lead compounds during drug discovery pipelines.

The growing interest in structure-based drug design has further propelled research on compounds like this one. By leveraging computational tools and experimental data， scientists can rapidly screen large libraries of molecules for potential therapeutic activity。 The unique combination of structural features in CAS No 2803354-21-2, such as the fluorene group and the bicyclic azabutane core, makes it an ideal candidate for such high-throughput screening campaigns.

In conclusion, 2-(9H-fluoren -9 - ylmethyl) ( 1 R , 3 R , 4 S , 5 S ) - 3 - methyl - 2 - azabicyclo [ 2 . 1 . 1 ] hexane - 2 , 5 - dicarboxylate, with its CAS number 2803354 -21 - 2, represents a significant advancement in pharmaceutical chemistry。 Its complex stereochemistry、structural versatility、and potential applications in CNS therapeutics make it a compelling target for further research。 As our understanding of biochemical pathways continues to evolve， compounds like this one will play an increasingly important role in developing next-generation therapeutics。